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Compound of Interest

Compound Name: Euchrestaflavanone A

CAS No.: 80510-05-0

Cat. No.: B3029856

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

assessing the antimicrobial properties of Euchrestaflavanone A, a flavanone found in plants

such as Sophora flavescens. While specific quantitative data for Euchrestaflavanone A is not

extensively available in the public domain, this document outlines standardized methods used

for evaluating the antimicrobial activity of related flavonoids isolated from the same source.

These protocols can be readily adapted for the systematic investigation of

Euchrestaflavanone A.

Overview of Antimicrobial Activity of Related
Flavonoids
Flavonoids isolated from Sophora flavescens, such as sophoraflavanone G and kurarinone,

have demonstrated significant antimicrobial activity against a range of pathogenic bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] This suggests that
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Euchrestaflavanone A may also possess valuable antimicrobial properties worth investigating.

The primary methods to quantify this activity are the determination of the Minimum Inhibitory

Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Quantitative Data Summary of Related Flavonoids
from Sophora flavescens
The following table summarizes the reported antimicrobial activities of flavonoids structurally

related to Euchrestaflavanone A, isolated from Sophora flavescens. This data provides a

benchmark for expected efficacy.
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Compound Microorganism MIC (µg/mL) MBC (µg/mL) Reference

Sophoraflavanon

e G

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

(10 clinical

isolates)

0.5 - 8 Not Reported [1]

Sophoraflavanon

e G
MRSA (USA300) 3.9 Not Reported [2]

Sophoraflavanon

e G

Methicillin-

Susceptible

Staphylococcus

aureus (MSSA)

ATCC 25923

3.9 Not Reported [2]

Sophoraflavanon

e G

Methicillin-

Susceptible

Staphylococcus

aureus (MSSA)

ATCC 29213

3.9 Not Reported [2]

Kurarinone MRSA (USA300) 7.8 Not Reported [2]

Kurarinone
MSSA ATCC

25923
3.9 Not Reported [2]

Kurarinone
MSSA ATCC

29213
7.8 Not Reported [2]

Ethyl acetate

extract

Oxacillin-

Resistant S.

aureus 287

25 40 [3]

Experimental Protocols
The following are detailed protocols for the most common assays used to evaluate the

antimicrobial activity of natural products like Euchrestaflavanone A.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19288534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918359/
https://www.phytojournal.com/archives/2015/vol3issue6/PartA/3-6-9.1.pdf
https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#application-notes-and-protocols-for-antimicrobial-activity-testing-of-euchrestaflavanone-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Minimum Inhibitory Concentration
(MIC) via Broth Microdilution
This method determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.[4]

Materials:

Euchrestaflavanone A stock solution (e.g., in DMSO)

96-well microtiter plates

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity (approximately 1 x 10⁸

CFU/mL), then diluted to a final concentration of 5 x 10⁵ CFU/mL in the wells.

Positive control (standard antibiotic)

Negative control (medium with solvent)

Growth control (medium with inoculum)

Procedure:

Dispense 100 µL of sterile broth into each well of a 96-well plate.

Add 100 µL of the Euchrestaflavanone A stock solution to the first well of a row and mix.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and

so on, down the row. Discard 100 µL from the last well.

Inoculate each well (except the negative control) with 10 µL of the standardized microbial

suspension.

Set up control wells:

Growth Control: 100 µL broth + 10 µL inoculum.
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Solvent Control: 100 µL broth + 10 µL of the solvent used to dissolve

Euchrestaflavanone A + 10 µL inoculum.

Positive Control: Set up a serial dilution of a standard antibiotic.

Sterility Control: 110 µL of uninoculated broth.

Incubate the plates at the appropriate temperature and duration for the test organism (e.g.,

37°C for 18-24 hours for most bacteria).

The MIC is the lowest concentration of Euchrestaflavanone A that completely inhibits

visible growth of the microorganism.

Determination of Minimum Bactericidal Concentration
(MBC)
This assay determines the lowest concentration of an antimicrobial agent required to kill a

particular bacterium.

Procedure:

Following the MIC determination, take a 10 µL aliquot from each well that shows no visible

growth.

Spot-plate the aliquot onto an appropriate agar medium (e.g., Mueller-Hinton Agar).

Incubate the agar plates at the appropriate temperature and duration.

The MBC is the lowest concentration that results in no growth (or a 99.9% reduction in

CFU/mL compared to the initial inoculum).

Time-Kill Kinetic Assay
This assay provides information on the rate at which an antimicrobial agent kills a

microorganism over time.[3]

Procedure:
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Prepare flasks containing broth with Euchrestaflavanone A at different concentrations (e.g.,

0.5x MIC, 1x MIC, 2x MIC, and 4x MIC).

Include a growth control flask without the compound.

Inoculate all flasks with the test microorganism to a final concentration of approximately 5 x

10⁵ CFU/mL.

Incubate the flasks under appropriate conditions with shaking.

At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from

each flask.

Perform serial dilutions of the aliquots and plate them onto agar to determine the viable cell

count (CFU/mL).

Plot the log₁₀ CFU/mL versus time for each concentration to generate time-kill curves.

Checkerboard Assay for Synergy Testing
This assay is used to evaluate the interaction between two antimicrobial agents (e.g.,

Euchrestaflavanone A and a conventional antibiotic).[1]

Procedure:

In a 96-well plate, prepare serial dilutions of Euchrestaflavanone A horizontally and a

second antimicrobial agent vertically.

This creates a matrix of wells with various concentration combinations of the two agents.

Inoculate the wells with the standardized microbial suspension.

Include appropriate controls for each agent alone.

After incubation, determine the MIC for each combination.

Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that

inhibits growth:
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FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in

combination / MIC of drug B alone)

Interpret the FICI value:

≤ 0.5: Synergy

0.5 to 4: Indifference

4: Antagonism

Visualizations
The following diagrams illustrate the workflows for the described experimental protocols.
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Caption: Workflow for MIC and MBC Determination.
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Caption: Workflow for Time-Kill Kinetic Assay.
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Caption: Workflow for Checkerboard Synergy Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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